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Compound of Interest

Compound Name: Silicon29

CAS No.: 14304-87-1

Cat. No.: B1174130

Get Quote

Silicon-29 (²⁹Si) is a stable, non-radioactive isotope of silicon.[1][2] Therefore, its disposal is

governed by its chemical properties rather than regulations for radioactive materials. In its

common form as a powder, silicon is classified as a flammable solid.[3] This guide provides

essential safety and logistical information for the proper disposal of Silicon-29 in a laboratory

setting, ensuring the safety of personnel and compliance with regulations.

Key Safety and Handling Information
Before disposal, it is crucial to understand the basic safety and handling precautions for silicon

powder. Always consult the Safety Data Sheet (SDS) for the specific material you are using.
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Property Value Source

Physical State Solid (Crystals, Powder) [3]

Flammability Flammable Solid [3]

RCRA Hazardous Waste
Not a listed RCRA Hazardous

Waste
[4]

Solubility in Water Insoluble [1][3]

Incompatibilities Oxidizing agents [3]

Step-by-Step Disposal Procedures for Silicon-29
The following procedures provide a step-by-step guide for the safe disposal of Silicon-29 waste

generated in a laboratory.

1. Waste Identification and Segregation:

Identify Waste: Clearly identify all waste containing Silicon-29. This includes unused

material, contaminated labware (e.g., weighing boats, spatulas), and personal protective

equipment (PPE).

Segregate Waste: Do not mix Silicon-29 waste with other waste streams, especially oxidizing

agents, to prevent hazardous reactions.[3] It should be collected in a designated waste

container.

2. Container Selection and Labeling:

Select an Appropriate Container: Use a clean, dry, and compatible container for collecting

Silicon-29 waste. The container should have a secure lid to prevent spills and dust

generation.

Label the Container: Clearly label the waste container with "Silicon-29 Waste," the chemical

formula (Si), and any other relevant hazard warnings (e.g., "Flammable Solid").

3. Waste Collection and Storage:
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Minimize Dust: When transferring Silicon-29 powder to the waste container, do so in a well-

ventilated area, preferably within a fume hood, to minimize dust inhalation.[5]

Secure Storage: Store the sealed waste container in a cool, dry, and well-ventilated area

away from sources of ignition and incompatible materials.[3]

4. Disposal Request and Pickup:

Follow Institutional Procedures: Adhere to your institution's specific procedures for chemical

waste disposal. This typically involves submitting a waste pickup request to the

Environmental Health and Safety (EHS) department.

Provide Accurate Information: When requesting a pickup, provide accurate information about

the waste, including its composition and quantity.

5. Decontamination of Labware:

Gross Decontamination: Remove as much Silicon-29 powder as possible from contaminated

labware using a dry method (e.g., wiping with a dry cloth).

Washing: Wash the labware with soap and water. Since Silicon-29 is insoluble in water, this

will remove any remaining particulate matter.[1][3] Dispose of the cleaning materials (e.g.,

wipes) as solid waste.

Experimental Workflow for Silicon-29 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Silicon-29 in a laboratory setting.
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Figure 1: Silicon-29 Disposal Workflow

Start: Generate Silicon-29 Waste

Is the waste contaminated with other hazardous materials?

Segregate and dispose of as mixed hazardous waste according to institutional EHS guidelines.

Yes

Collect in a designated, labeled container for Silicon-29 waste.

No

End

Is the container full?

Store in a cool, dry, well-ventilated area away from ignition sources.

No

Submit a waste pickup request to EHS.

Yes

Continue collecting waste

EHS collects and disposes of the waste according to federal, state, and local regulations.

Click to download full resolution via product page

Caption: This diagram outlines the procedural steps for the safe handling and disposal of

Silicon-29 waste in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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